Cas no 1261790-29-7 (5-Chloro-3-chloromethyl-2'-(trifluoromethyl)biphenyl)

• Product Name: 5-Chloro-3-chloromethyl-2'-(trifluoromethyl)biphenyl
• CAS No: 1261790-29-7
• MF: C₁₄H₉Cl₂F₃
• MW: 305.122472524643
• CID: 4996530
• Update Time: 2025-06-08

5-Chloro-3-chloromethyl-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-chloromethyl-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H9Cl2F3/c15-8-9-5-10(7-11(16)6-9)12-3-1-2-4-13(12)14(17,18)19/h1-7H,8H2
• InChI Key： KIFQHXHZEBORAH-UHFFFAOYSA-N
• SMILES： ClC1C=C(CCl)C=C(C=1)C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 293
• XLogP3: 5.4
• Topological Polar Surface Area: 0

Additional information on 5-Chloro-3-chloromethyl-2'-(trifluoromethyl)biphenyl

Introduction to 5-Chloro-3-chloromethyl-2'-(trifluoromethyl)biphenyl (CAS No. 1261790-29-7)

5-Chloro-3-chloromethyl-2'-(trifluoromethyl)biphenyl, with the CAS number 1261790-29-7, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its biphenyl core, which is substituted with chlorine and trifluoromethyl groups, providing it with distinct chemical properties and reactivity profiles.

The molecular formula of 5-Chloro-3-chloromethyl-2'-(trifluoromethyl)biphenyl is C₁₄H₉Cl₂F₃. Its molecular weight is approximately 304.66 g/mol. The presence of the trifluoromethyl group imparts significant electron-withdrawing properties, making this compound highly useful in synthetic chemistry and as a building block for more complex molecules. The chloromethyl group, on the other hand, provides a reactive site for further functionalization, enhancing its versatility in chemical reactions.

In the context of pharmaceutical research, 5-Chloro-3-chloromethyl-2'-(trifluoromethyl)biphenyl has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways, making it a promising candidate for the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent activity against certain cancer cell lines, suggesting its potential as an anticancer agent.

Beyond pharmaceutical applications, 5-Chloro-3-chloromethyl-2'-(trifluoromethyl)biphenyl has also found use in materials science. Its unique electronic properties make it suitable for the synthesis of advanced materials with applications in electronics and optoelectronics. For example, a study published in Advanced Materials reported the use of this compound as a key component in the development of organic semiconductors, which are essential for the fabrication of flexible electronic devices.

The synthesis of 5-Chloro-3-chloromethyl-2'-(trifluoromethyl)biphenyl typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include Suzuki coupling reactions and electrophilic aromatic substitution reactions. These methods have been optimized to minimize side reactions and ensure the formation of the desired product with high stereoselectivity.

In terms of safety and handling, it is important to note that while 5-Chloro-3-chloromethyl-2'-(trifluoromethyl)biphenyl is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when handling this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area, and storing the compound in a secure location away from incompatible materials.

The environmental impact of 5-Chloro-3-chloromethyl-2'-(trifluoromethyl)biphenyl is another area of ongoing research. While there is currently no evidence to suggest significant environmental toxicity, it is crucial to conduct thorough environmental risk assessments to ensure its safe use and disposal. Researchers are actively investigating biodegradation pathways and potential ecological effects to provide a comprehensive understanding of its environmental behavior.

In conclusion, 5-Chloro-3-chloromethyl-2'-(trifluoromethyl)biphenyl (CAS No. 1261790-29-7) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.